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Introduction
Ammonium hydroxide (NH₄OH), commonly known as aqueous ammonia, is a solution of

ammonia gas (NH₃) dissolved in water.[1][2] While the formula NH₄OH is widely used for

convenience, it's important to note that in aqueous solutions, ammonia exists in equilibrium

with water, with only a small fraction forming ammonium (NH₄⁺) and hydroxide (OH⁻) ions.[3]

This solution is a colorless liquid with a characteristically strong, pungent odor.[2] Ammonium
hydroxide is a versatile and widely used reagent in various industrial, laboratory, and

pharmaceutical applications, primarily functioning as a weak base, a complexant, and a

nitrogen source.[4][5] Its utility spans from pH regulation in chemical syntheses to its use in the

manufacturing of fertilizers and cleaning agents.[4][6] This guide provides a comprehensive

overview of the core physical and chemical properties of ammonium hydroxide, detailed

experimental protocols for its characterization, and visual representations of its chemical

behavior.

Physical Properties
The physical properties of ammonium hydroxide solutions are highly dependent on the

concentration of dissolved ammonia. Commercially available solutions typically range from 5%
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to 30% ammonia by weight.[7]

Table 1: General Physical Properties of Ammonium
Hydroxide

Property Value References

Chemical Formula NH₄OH [8]

Molar Mass 35.04 g/mol [8]

Appearance Colorless liquid [8]

Odor Strong, pungent, "fishy" [2]

Table 2: Concentration-Dependent Physical Properties
of Ammonium Hydroxide

Concentration
(% w/w)

Density
(g/cm³)

Boiling Point
(°C)

Melting Point
(°C)

pH

5% - 38.8 - 12.2[6]

10% - - -57.5 12.4[6]

25% 0.91 37.7 -57.5 -

30% - 117.7 - 13.5[6]

35% 0.88 - -91.5 -

Note: Data compiled from various sources.[2][4][6][7][8]

Solubility
Ammonia is highly soluble in water, a property that decreases with increasing temperature.[4]

At 15.6 °C, a saturated solution contains 35.6% ammonia by mass.[4] The high solubility is

attributed to the formation of hydrogen bonds between ammonia and water molecules.

Chemical Properties
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Ammonium hydroxide is a weak base. In solution, it establishes an equilibrium where a small

fraction of ammonia molecules react with water to produce ammonium and hydroxide ions,

conferring its basic properties.[6]

NH₃ + H₂O ⇌ NH₄⁺ + OH⁻

The base ionization constant (Kb) for this equilibrium is 1.8 x 10⁻⁵ at 25 °C, which corresponds

to a pKb of 4.75.[6][9]

Table 3: Chemical Characteristics of Ammonium
Hydroxide

Property Value References

Nature Weak Base [6]

pKb 4.75 [9][10][11]

Kb 1.8 x 10⁻⁵ [6]

Reactivity
Neutralization Reactions: As a base, ammonium hydroxide readily reacts with acids to form

ammonium salts and water. For example, with hydrochloric acid, it forms ammonium
chloride: NH₄OH + HCl → NH₄Cl + H₂O

Reactions with Metal Salts: Ammonium hydroxide reacts with many metal salts to form

precipitates of the corresponding metal hydroxides.[12] The color and solubility of these

precipitates are often characteristic of the metal ion, making these reactions useful in

qualitative analysis.[12][13] In some cases, the initially formed precipitate may dissolve in

excess ammonium hydroxide due to the formation of soluble complex ions.[13][14] For

example, with copper(II) sulfate, a pale blue precipitate of copper(II) hydroxide is initially

formed, which then dissolves in excess ammonium hydroxide to form a deep blue solution

of tetraamminecopper(II) sulfate.[15][16]

Decomposition: Upon heating, ammonium hydroxide solutions decompose, releasing

ammonia gas and leaving behind water.[17] This volatility increases with temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b10827232?utm_src=pdf-body
https://www.benchchem.com/product/b10827232?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Aqueous_Ammonia_Solutions.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Aqueous_Ammonia_Solutions.pdf
https://www.askiitians.com/forums/Discuss-with-Askiitians-Tutors/33/10157/acids-and-bases.htm
https://www.benchchem.com/product/b10827232?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Aqueous_Ammonia_Solutions.pdf
https://www.askiitians.com/forums/Discuss-with-Askiitians-Tutors/33/10157/acids-and-bases.htm
https://www.sarthaks.com/3418844/pkaof-acetic-pkbof-ammonium-hydroxide-respectively-calculate-ammonium-acetate-solution
https://www.youtube.com/watch?v=2J4ddwsOOkc
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Aqueous_Ammonia_Solutions.pdf
https://www.benchchem.com/product/b10827232?utm_src=pdf-body
https://www.benchchem.com/product/b10827232?utm_src=pdf-body
https://www.benchchem.com/product/b10827232?utm_src=pdf-body
https://www.benchchem.com/product/b10827232?utm_src=pdf-body
https://www.youtube.com/watch?v=oxRVYKRnazw
https://www.youtube.com/watch?v=oxRVYKRnazw
https://www.shaalaa.com/question-bank-solutions/state-two-relevant-observations-of-the-following-ammonium-hydroxide-solution-is-added-to-zinc-nitrate-solution-in-minimum-quantities-and-then-in-excess_86682
https://www.benchchem.com/product/b10827232?utm_src=pdf-body
https://www.shaalaa.com/question-bank-solutions/state-two-relevant-observations-of-the-following-ammonium-hydroxide-solution-is-added-to-zinc-nitrate-solution-in-minimum-quantities-and-then-in-excess_86682
https://brainly.com/question/37714937
https://www.benchchem.com/product/b10827232?utm_src=pdf-body
https://www.teacherspayteachers.com/Product/Double-Replacement-Reaction-Lab-COPPER-SULFATE-AMMONIUM-HYDROXIDE-7742838
https://m.youtube.com/watch?v=fHm_0rfpYgU
https://www.benchchem.com/product/b10827232?utm_src=pdf-body
https://homework.study.com/explanation/the-pka-of-acetic-acid-and-pkb-of-ammonium-hydroxide-are-4-70-and-4-75-respectively-calculate-the-hydrolysis-constant-of-ammonium-acetate-at-298-k-and-also-the-degree-of-hydrolysis-and-ph-of-its-a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Determination of Ammonium Hydroxide Concentration
by Titration
This protocol describes the determination of the concentration of an ammonium hydroxide

solution by titration with a standardized strong acid, such as hydrochloric acid (HCl).

Materials:

Burette, 50 mL

Pipette, 25 mL

Erlenmeyer flask, 250 mL

Standardized hydrochloric acid solution (e.g., 0.1 M HCl)

Ammonium hydroxide solution of unknown concentration

Methyl orange indicator solution

Distilled water

Procedure:

Rinse the burette with a small amount of the standardized HCl solution and then fill it,

ensuring no air bubbles are present in the tip. Record the initial burette reading.

Pipette 25.00 mL of the ammonium hydroxide solution into a clean 250 mL Erlenmeyer

flask.

Add 2-3 drops of methyl orange indicator to the flask. The solution will turn yellow.

Titrate the ammonium hydroxide solution with the HCl from the burette, swirling the flask

continuously.
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Continue the titration until the solution in the flask changes from yellow to a persistent

orange or faint pink color, which indicates the endpoint.

Record the final burette reading. The volume of HCl used is the difference between the final

and initial readings.

Repeat the titration at least two more times to ensure concordant results.

Calculate the molarity of the ammonium hydroxide solution using the formula: M₁V₁ = M₂V₂

Where M₁ and V₁ are the molarity and volume of the HCl solution, and M₂ and V₂ are the

molarity and volume of the ammonium hydroxide solution.[18][19]

Spectrophotometric Determination of Ammonium
Concentration (Indophenol Blue Method)
This method is based on the reaction of ammonia with salicylate and hypochlorite in the

presence of a catalyst (sodium nitroprusside) to form a blue-colored indophenol complex. The

absorbance of this complex is proportional to the ammonia concentration.[20][21]

Materials:

Spectrophotometer

Volumetric flasks and pipettes

Ammonium standard stock solution (e.g., 1000 mg/L as N)

Phenol-alkali solution

Sodium hypochlorite solution

Sodium nitroprusside solution

Procedure:

Preparation of Reagents:

Phenol-alkali solution: Dissolve sodium hydroxide in distilled water, then add phenol.
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Sodium nitroprusside solution: Dissolve sodium nitroprusside in distilled water.

Sodium hypochlorite solution: Use a commercial bleach solution of known concentration.

Preparation of Calibration Standards: Prepare a series of standard solutions with known

ammonium concentrations by diluting the stock solution.

Sample and Standard Treatment:

To a specific volume of sample or standard in a volumetric flask, add the phenol-alkali

solution and mix.

Add the sodium nitroprusside solution and mix.

Finally, add the sodium hypochlorite solution, mix, and bring the solution to volume with

distilled water.

Color Development: Allow the solutions to stand for a specified time (e.g., 1 hour) at room

temperature for the blue color to develop.

Spectrophotometric Measurement: Measure the absorbance of each standard and sample at

a wavelength of 640 nm, using a reagent blank to zero the instrument.

Data Analysis: Plot a calibration curve of absorbance versus ammonium concentration for

the standards. Determine the concentration of ammonium in the sample by comparing its

absorbance to the calibration curve.[20][22]

Visualizations
Diagram 1: Equilibrium of Ammonium Hydroxide in
Water
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Reactants Products
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Caption: Chemical equilibrium of ammonia in water.

Diagram 2: Titration Experimental Workflow
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Caption: Workflow for the titration of ammonium hydroxide.
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Diagram 3: Reaction of Ammonium Hydroxide with
Copper(II) Sulfate
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Tetraamminecopper(II) Sulfate

(Deep Blue Solution)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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